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Compound of Interest

Compound Name: 1-(Phenylsulfonyl)indole

Cat. No.: B187392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic characteristics

and a detailed synthetic protocol for 1-(phenylsulfonyl)indole, a key heterocyclic scaffold in

medicinal chemistry and materials science. The document presents nuclear magnetic

resonance (NMR), infrared (IR), and mass spectrometry (MS) data in a clear, tabular format for

easy reference and comparison. Detailed experimental procedures are also provided to

facilitate its synthesis and characterization in a laboratory setting.

Spectroscopic Data
The following tables summarize the key spectroscopic data for 1-(phenylsulfonyl)indole and

its derivatives. It is important to note that while the synthesis of the parent 1-
(phenylsulfonyl)indole is well-established, a complete set of its isolated spectroscopic data is

not readily available in the public domain. Therefore, the NMR data presented here is for the

closely related analog, 2-benzyl-1-(phenylsulfonyl)-1H-indole, which provides valuable insight

into the expected spectral features of the core structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectroscopic Data of 2-benzyl-1-(phenylsulfonyl)-1H-indole in DMSO-d₆
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

8.02 d 1H Indole H-4

7.79 - 7.74 m 2H
Phenylsulfonyl H-2',

H-6'

7.65 t 1H Phenylsulfonyl H-4'

7.51 t 2H
Phenylsulfonyl H-3',

H-5'

7.47 d 1H Indole H-7

7.34 - 7.24 m 6H
Indole H-5, H-6 &

Benzyl Ar-H

7.23 - 7.18 m 1H Benzyl Ar-H

6.35 s 1H Indole H-3

4.41 s 2H Benzyl CH₂

Note: The assignments are based on the analysis of the 2-benzyl derivative and provide an

expected range for the corresponding protons in the unsubstituted 1-(phenylsulfonyl)indole.

Table 2: ¹³C NMR Spectroscopic Data of 2-benzyl-1-(phenylsulfonyl)-1H-indole in DMSO-d₆
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Chemical Shift (δ) ppm Assignment

140.9 Indole C-2

138.2 Phenylsulfonyl C-1'

137.6 Benzyl C-1''

136.3 Indole C-7a

134.5 Phenylsulfonyl C-4'

129.7 Phenylsulfonyl C-3', C-5'

129.2 Benzyl Ar-C

129.0 Benzyl Ar-C

128.4 Benzyl Ar-C

126.6 Phenylsulfonyl C-2', C-6'

126.3 Indole C-3a

124.3 Indole C-5

123.8 Indole C-6

120.7 Indole C-4

114.3 Indole C-7

111.3 Indole C-3

34.4 Benzyl CH₂

Infrared (IR) Spectroscopy
Table 3: Characteristic IR Absorption Bands for 1-(Phenylsulfonyl)indole Derivatives
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Wavenumber (cm⁻¹) Intensity Assignment

3100-3000 Medium Aromatic C-H stretching

1600-1450 Medium-Strong Aromatic C=C stretching

1370-1340 Strong Asymmetric SO₂ stretching

1180-1160 Strong Symmetric SO₂ stretching

760-740 Strong
C-H out-of-plane bending

(ortho-disubstituted benzene)

Mass Spectrometry (MS)
The mass spectrum of 1-(phenylsulfonyl)indole is expected to show a prominent molecular

ion peak (M⁺) at m/z 257, corresponding to its molecular weight.

Table 4: Expected Mass Spectrometry Fragmentation for 1-(Phenylsulfonyl)indole

m/z Ion

257 [M]⁺

116 [M - PhSO₂]⁺

77 [Ph]⁺

Experimental Protocols
Synthesis of 1-(Phenylsulfonyl)indole
A common and effective method for the synthesis of 1-(phenylsulfonyl)indole involves the

reaction of indole with benzenesulfonyl chloride in the presence of a base.[1]

Materials:

Indole

Benzenesulfonyl chloride
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Potassium hydroxide (KOH)

Dimethylformamide (DMF)

Water

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a solution of indole (1.0 eq) in DMF, powdered potassium hydroxide (1.5 eq) is added

portion-wise at 0 °C.

The mixture is stirred at room temperature for 1 hour.

Benzenesulfonyl chloride (1.2 eq) is then added dropwise at 0 °C.

The reaction mixture is stirred at room temperature for an additional 3 hours.

Upon completion, the reaction is quenched with water and extracted with ethyl acetate.

The combined organic layers are washed with water and brine, dried over anhydrous

MgSO₄, and concentrated under reduced pressure.

The crude product is purified by column chromatography on silica gel to afford 1-
(phenylsulfonyl)indole.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and spectroscopic

characterization of a chemical compound like 1-(phenylsulfonyl)indole.
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General Workflow for Synthesis and Spectroscopic Analysis
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Caption: Workflow of Synthesis and Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b187392#1-phenylsulfonyl-indole-spectroscopic-data-
nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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